2-(2,6-dioxopiperidin-1-yl)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-(2,6-dioxopiperidin-1-yl)-N-[(4-phenyloxan-4-yl)methyl]ethanesulfonamide
• InChI: InChI=1S/C19H26N2O5S/c22-17-7-4-8-18(23)21(17)11-14-27(24,25)20-15-19(9-12-26-13-10-19)16-5-2-1-3-6-16/h1-3,5-6,20H,4,7-15H2
• InChI Key: HHVORCGYXYDXHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C(=O)C1)CCS(=O)(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C19H26N2O5S
• Molecular Weight: 394.5 g/mol

Description

2-(2,6-dioxopiperidin-1-yl)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C19H26N2O5S and its molecular weight is 394.49. The purity is usually 95%.
BenchChem offers high-quality 2-(2,6-dioxopiperidin-1-yl)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,6-dioxopiperidin-1-yl)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research has been conducted on the synthesis of new derivatives bearing benzenesulfonamide moieties, focusing on their antibacterial and antifungal activities. These studies are foundational for understanding the chemical synthesis routes and the potential biological activities of compounds structurally related to the specified chemical compound (Hassan, 2013).

Characterization and Potential Anti-inflammatory Applications

Studies on celecoxib derivatives, which share a structural resemblance with the specified compound, have explored their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These investigations highlight the diverse potential applications of such compounds in treating various conditions (Küçükgüzel et al., 2013).

Cytotoxicity and Enzyme Inhibition

The synthesis and bioactivity studies of benzenesulfonamides derivatives have been aimed at evaluating their cytotoxic activities and potential as enzyme inhibitors. This research underscores the importance of structural modifications in enhancing biological activities and targeting specific enzymes for therapeutic applications (Gul et al., 2016).

Cross-Coupling Reactions

Investigations into the oxidative cross-coupling reactions involving benzenesulfonamides have provided insights into chemical synthesis techniques that enable the creation of complex molecules. These methods are crucial for the development of pharmaceuticals with enhanced efficacy and selectivity (Miura et al., 1998).